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Introduction
Divitren is a novel, potent, and selective small molecule inhibitor of the Activin signaling

pathway. Specifically, Divitren targets the Activin receptor type 1 (ACVR1B, also known as

ALK4), a key serine/threonine kinase that mediates the downstream effects of Activin A.

Dysregulation of the Activin pathway has been implicated in a variety of diseases, including

cancer, fibrosis, and developmental disorders. The development of selective inhibitors for this

pathway is therefore of significant therapeutic interest.

This document provides detailed application notes and protocols for the use of Divitren in high-

throughput screening (HTS) assays. It is intended to guide researchers in the identification and

characterization of modulators of the Activin signaling pathway.

Mechanism of Action & Signaling Pathway
Activin A, a member of the TGF-β superfamily, initiates signaling by binding to a complex of

type I and type II serine/threonine kinase receptors. This binding event leads to the

phosphorylation and activation of the type I receptor, ACVR1B/ALK4, which in turn

phosphorylates the receptor-regulated SMADs (R-SMADs), SMAD2 and SMAD3. The

phosphorylated R-SMADs then form a complex with the common-mediator SMAD (co-SMAD),

SMAD4. This SMAD complex translocates to the nucleus, where it regulates the transcription of

target genes involved in cell differentiation, proliferation, and apoptosis. Divitren exerts its
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inhibitory effect by competing with ATP for the kinase domain of ACVR1B, thereby preventing

the phosphorylation of SMAD2/3 and subsequent downstream signaling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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